Cas no 1097000-32-2 ((5-Bromo-2-methoxyphenyl)(2-methylphenyl)methanone)

• Product Name: (5-Bromo-2-methoxyphenyl)(2-methylphenyl)methanone
• CAS No: 1097000-32-2
• MF: C₁₅H₁₃BrO₂
• MW: 305.166523694992
• MDL: MFCD11545564
• CID: 5055321
• Update Time: 2025-05-24

(5-Bromo-2-methoxyphenyl)(2-methylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (5-bromo-2-methoxyphenyl)(2-methylphenyl)methanone
• (5-bromo-2-methoxyphenyl)-(2-methylphenyl)methanone
• (5-Bromo-2-methoxyphenyl)(2-methylphenyl)methanone

• MDL： MFCD11545564
• Inchi： 1S/C15H13BrO2/c1-10-5-3-4-6-12(10)15(17)13-9-11(16)7-8-14(13)18-2/h3-9H,1-2H3
• InChI Key： KMOOJLPJNPQZMH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(C1C=CC=CC=1C)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 292
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3

Additional information on (5-Bromo-2-methoxyphenyl)(2-methylphenyl)methanone

Introduction to (5-Bromo-2-methoxyphenyl)(2-methylphenyl)methanone and Its Applications in Modern Chemical Biology

Compound with the CAS number 1097000-32-2 is a significant molecule in the realm of chemical biology, particularly noted for its structural and functional versatility. The compound is formally known as (5-Bromo-2-methoxyphenyl)(2-methylphenyl)methanone, a name that encapsulates its intricate molecular architecture. This introduction aims to provide a comprehensive overview of the compound, its derivatives, and its emerging applications in various scientific domains.

The molecular structure of (5-Bromo-2-methoxyphenyl)(2-methylphenyl)methanone consists of two aromatic rings connected by a carbonyl group, with substituents that enhance its reactivity and biological relevance. The presence of a bromine atom at the 5-position of the first phenyl ring and a methoxy group at the 2-position introduces unique electronic properties, making it a valuable scaffold for further chemical modifications. These features have garnered considerable interest from researchers exploring novel synthetic pathways and pharmacological targets.

In recent years, the compound has been extensively studied for its potential applications in drug discovery and material science. The bromine and methoxy substituents facilitate various coupling reactions, such as Suzuki-Miyaura cross-coupling, which are pivotal in constructing complex organic molecules. These reactions have enabled the synthesis of diverse derivatives that exhibit enhanced biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

One of the most compelling aspects of (5-Bromo-2-methoxyphenyl)(2-methylphenyl)methanone is its role as a key intermediate in the development of small-molecule inhibitors. Researchers have leveraged its structural framework to design molecules that interact with specific biological targets. For instance, derivatives of this compound have shown promise in inhibiting kinases, which are enzymes overexpressed in many cancers. The ability to modulate kinase activity is crucial for developing targeted therapies that minimize side effects associated with traditional chemotherapies.

The methoxy group in the molecule also plays a critical role in its pharmacological profile. Methoxy-substituted aromatic compounds are known for their ability to penetrate biological membranes, enhancing bioavailability. This property has been exploited in the design of prodrugs and drug delivery systems, where modifications to the methoxy group can fine-tune pharmacokinetic parameters.

Recent advancements in computational chemistry have further accelerated the exploration of (5-Bromo-2-methoxyphenyl)(2-methylphenyl)methanone and its derivatives. Molecular modeling techniques have been employed to predict binding affinities and optimize lead structures for drug development. These computational approaches have complemented experimental efforts, allowing researchers to rapidly screen large libraries of compounds and identify promising candidates for further validation.

The compound's utility extends beyond pharmaceutical applications. In materials science, derivatives of this molecule have been investigated for their potential as organic semiconductors and ligands in catalytic systems. The aromatic rings and functional groups provide a stable platform for designing materials with tailored electronic properties. Such materials are essential for next-generation electronic devices, including organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of (5-Bromo-2-methoxyphenyl)(2-methylphenyl)methanone itself is an intriguing process that highlights modern synthetic methodologies. The preparation typically involves multi-step reactions starting from readily available precursors. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the desired aromatic core. These methods not only improve yield but also offer greater selectivity, reducing unwanted byproducts.

The role of this compound in academic research cannot be overstated. It serves as a versatile building block for generating novel chemical entities with potential therapeutic benefits. Academic laboratories worldwide have utilized it as a starting point for exploring new synthetic strategies and expanding the chemical toolbox available to medicinal chemists.

In conclusion, (5-Bromo-2-methoxyphenyl)(2-methylphenyl)methanone, identified by CAS number 1097000-32-2, represents a fascinating molecule with broad applications in chemical biology and beyond. Its unique structural features and reactivity make it an invaluable asset for researchers aiming to develop new drugs and advanced materials. As scientific understanding continues to evolve, it is likely that this compound will play an even more significant role in shaping the future of chemical research.